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molecular formula C8H10ClNO B8502546 (3-Chloro-5-ethylpyridin-4-yl)methanol

(3-Chloro-5-ethylpyridin-4-yl)methanol

Cat. No. B8502546
M. Wt: 171.62 g/mol
InChI Key: RZDWCSCADOLEJI-UHFFFAOYSA-N
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Patent
US09040538B2

Procedure details

To a suspension of lithium aluminum hydride (LAH, 0.920 g, 24.24 mmol) in anhydrous THF (20 mL) at 0° C. was added dropwise a solution of ethyl 5-chloro-3-ethylpyridine-4-carboxylate (2.59 g, 12.12 mmol) in THF (30 mL). After stirring for 1 hour, the reaction mixture was slowly quenched with 15% aqueous NaOH and then water. Ethyl acetate was added, and the mixture was stirred for 10 minutes. The white precipitate was filtered off and washed with ethyl acetate (2×50 mL). The combined organic layer was dried over anhydrous sodium sulfate and filtered. The filtrate was evaporated to provide (3-chloro-5-ethylpyridin-4-yl)methanol as a thick oil (1.83 g, 88% yield) and used for the next step without any further purification; M+ 166.5.
Name
lithium aluminum hydride
Quantity
0.92 g
Type
reactant
Reaction Step One
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
ethyl 5-chloro-3-ethylpyridine-4-carboxylate
Quantity
2.59 g
Type
reactant
Reaction Step Two
Name
THF
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
(3-chloro-5-ethylpyridin-4-yl)methanol
Yield
88%

Identifiers

REACTION_CXSMILES
[H-].[Al+3].[Li+].[H-].[H-].[H-].[Cl:7][C:8]1[C:9]([C:16](OCC)=[O:17])=[C:10]([CH2:14][CH3:15])[CH:11]=[N:12][CH:13]=1>C1COCC1>[Cl:7][C:8]1[CH:13]=[N:12][CH:11]=[C:10]([CH2:14][CH3:15])[C:9]=1[CH2:16][OH:17] |f:0.1.2.3.4.5|

Inputs

Step One
Name
lithium aluminum hydride
Quantity
0.92 g
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
ethyl 5-chloro-3-ethylpyridine-4-carboxylate
Quantity
2.59 g
Type
reactant
Smiles
ClC=1C(=C(C=NC1)CC)C(=O)OCC
Name
THF
Quantity
30 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Stirring
Type
CUSTOM
Details
After stirring for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the reaction mixture was slowly quenched with 15% aqueous NaOH
ADDITION
Type
ADDITION
Details
Ethyl acetate was added
STIRRING
Type
STIRRING
Details
the mixture was stirred for 10 minutes
Duration
10 min
FILTRATION
Type
FILTRATION
Details
The white precipitate was filtered off
WASH
Type
WASH
Details
washed with ethyl acetate (2×50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layer was dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The filtrate was evaporated

Outcomes

Product
Details
Reaction Time
 1 h
Name
(3-chloro-5-ethylpyridin-4-yl)methanol
Type
product
Smiles
ClC=1C=NC=C(C1CO)CC
Measurements
Type Value Analysis
AMOUNT: MASS 1.83 g
YIELD: PERCENTYIELD 88%
YIELD: CALCULATEDPERCENTYIELD 88%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.